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molecular formula C9H17NO B1329625 1-Butylpiperidin-4-one CAS No. 23081-86-9

1-Butylpiperidin-4-one

Cat. No. B1329625
CAS RN: 23081-86-9
M. Wt: 155.24 g/mol
InChI Key: OCNWYKFGWLGNHZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06642231B2

Procedure details

1-Butyl-4-piperidone is prepared from 4-piperidone and 1-chlorobutane essentially as described above in Example 38, Scheme C, step a.
Name
4-piperidone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1-chlorobutane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
1-Butyl-4-piperidone

Identifiers

REACTION_CXSMILES
[NH:1]1[CH2:6][CH2:5][C:4](=[O:7])[CH2:3][CH2:2]1>ClCCCC>[CH2:2]([N:1]1[CH2:6][CH2:5][C:4](=[O:7])[CH2:3][CH2:2]1)[CH2:3][CH2:4][CH3:5]

Inputs

Step One
Name
4-piperidone
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1CCC(CC1)=O
Name
1-chlorobutane
Quantity
0 (± 1) mol
Type
solvent
Smiles
ClCCCC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
1-Butyl-4-piperidone
Type
product
Smiles
C(CCC)N1CCC(CC1)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.